8-Chloro-6-phenyl-1-(trideuteriomethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine

• CAS No.: 112393-64-3
• Product Name: 8-Chloro-6-phenyl-1-(trideuteriomethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• Molecular Formula: C17H10ClD3N4
• Molecular Weight: 311.8 g/mol
• IUPAC Name: 8-chloro-6-phenyl-1-(trideuteriomethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• Standard InChI: InChI=1S/C17H13ClN4/c1-11-20-21-16-10-19-17(12-5-3-2-4-6-12)14-9-13(18)7-8-15(14)22(11)16/h2-9H,10H2,1H3/i1D3
• Standard InChIKey: VREFGVBLTWBCJP-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C1=NN=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4
• SMILES: CC1=NN=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4
• Canonical SMILES: CC1=NN=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4
• Description: Alprazolam-d3 (Item No. 21000) is intended for use as an internal standard for the quantification of alprazolam (Item No. ISO60185) by GC-or LC-MS. Alprazolam is a Schedule IV benzodiazepine with anxiolytic and sedative actions and acts as an agonist at the GABAA receptor. This product is intended for forensic and research applications.
• Synonyms: 8-chloro-1-(methyl-d3)-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• Reference: 1.Park, J.Y.,Kim, K.A.,Park, P.W., et al. Effect of CYP3A5*3 genotype on the pharmacokinetics and pharmacodynamics of alprazolam in healthy subjects. Clinical Pharmacology and Therapeutics 79(6), 590-599 (2006).
• PubChem Compound: 12284599
• Last Modified: Nov 11 2021